Cas no 1806742-64-2 (Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate)

• Product Name: Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate
• CAS No: 1806742-64-2
• MF: C₁₀H₈F₄INO₃
• MW: 393.073509216309
• CID: 4839890
• Update Time: 2025-09-22

Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate Chemical and Physical Properties

Names and Identifiers

• Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

• Inchi： 1S/C10H8F4INO3/c1-2-18-9(17)6-5(3-11)4-16-8(7(6)15)19-10(12,13)14/h4H,2-3H2,1H3
• InChI Key： RCLZPXQDBKWTGF-UHFFFAOYSA-N
• SMILES： IC1=C(N=CC(CF)=C1C(=O)OCC)OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 19
• Rotatable Bond Count: 5
• Complexity: 316
• XLogP3: 3.4
• Topological Polar Surface Area: 48.4

Additional information on Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate

Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate: A Comprehensive Overview

Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate, with the CAS number 1806742-64-2, is a highly specialized organic compound that has garnered significant attention in the fields of medicinal chemistry and materials science. This compound is characterized by its complex structure, which includes a pyridine ring substituted with various groups, including a fluoromethyl group, an iodo group, and a trifluoromethoxy group. The presence of these substituents imparts unique electronic and steric properties to the molecule, making it a valuable tool in drug discovery and advanced material synthesis.

The synthesis of Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate involves a series of carefully designed organic reactions. Recent studies have highlighted the importance of precise control over reaction conditions to achieve high yields and purity. For instance, researchers have employed methodologies such as Suzuki coupling and nucleophilic aromatic substitution to construct the pyridine ring and introduce the substituents. These techniques not only ensure the structural integrity of the compound but also pave the way for further functionalization and optimization.

One of the most notable applications of this compound lies in its potential as a building block for drug development. The pyridine ring serves as a versatile scaffold, while the fluoromethyl and trifluoromethoxy groups contribute to the molecule's pharmacokinetic properties. Recent research has demonstrated that Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate exhibits promising activity in inhibiting certain enzymes associated with neurodegenerative diseases. This finding underscores its potential as a lead compound for developing novel therapeutic agents.

In addition to its medicinal applications, this compound has also found utility in materials science. The trifluoromethoxy group imparts strong electron-withdrawing properties, making it suitable for use in organic electronics. For example, studies have shown that films prepared from this compound exhibit excellent charge transport characteristics, making them candidates for use in organic field-effect transistors (OFETs). These findings highlight its versatility across multiple disciplines.

Recent advancements in computational chemistry have further enhanced our understanding of Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate's properties. By employing density functional theory (DFT) calculations, researchers have been able to predict its electronic structure and reactivity with unprecedented accuracy. These insights have not only facilitated the design of more efficient synthetic routes but also provided valuable information for optimizing its performance in various applications.

The integration of experimental and computational approaches has been instrumental in unlocking the full potential of this compound. For instance, researchers have combined experimental data from spectroscopic analyses with computational modeling to elucidate the molecular interactions responsible for its bioactivity. This interdisciplinary approach has significantly advanced our understanding of its mechanisms of action and has opened new avenues for its application in drug discovery.

Moreover, Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate has been explored as a precursor for synthesizing other complex molecules. Its modular structure allows for easy substitution at various positions on the pyridine ring, enabling chemists to generate a wide array of derivatives with tailored properties. This flexibility is particularly advantageous in combinatorial chemistry, where rapid generation of diverse compounds is essential for identifying novel leads.

Recent breakthroughs in green chemistry have also influenced the synthesis and application of this compound. Researchers have developed environmentally friendly methods to synthesize Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate, reducing waste and minimizing the use of hazardous reagents. These sustainable practices align with global efforts to promote eco-friendly chemical processes while maintaining high standards of product quality.

In conclusion, Ethyl 5-(fluoromethyl)-3-iodo-2-(trifluoromethoxy)pyridine-4-carboxylate stands out as a multifaceted compound with significant implications across various scientific domains. Its unique structure, coupled with cutting-edge research methodologies, positions it as a key player in advancing both medicinal chemistry and materials science. As ongoing studies continue to uncover new insights into its properties and applications, this compound is poised to make even greater contributions to scientific innovation.